1. Home
  2. Product
  3. Reference Standards
  4. (8S,13S,14S,17R)-17-Acetyl-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
(8S,13S,14S,17R)-17-Acetyl-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one (8S,13S,14S,17R)-17-Acetyl-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
Brand Name: Vulcanchem
CAS No.: 14340-01-3
VCID: VC0057748
InChI: InChI=1S/C20H26O3/c1-12(21)20(23)10-8-18-17-5-3-13-11-14(22)4-6-15(13)16(17)7-9-19(18,20)2/h11,17-18,23H,3-10H2,1-2H3/t17-,18+,19+,20+/m1/s1
SMILES: CC(=O)C1(CCC2C1(CCC3=C4CCC(=O)C=C4CCC23)C)O
Molecular Formula: C20H26O3
Molecular Weight: 314.4 g/mol

(8S,13S,14S,17R)-17-Acetyl-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one

CAS No.: 14340-01-3

Reference Standards

VCID: VC0057748

Molecular Formula: C20H26O3

Molecular Weight: 314.4 g/mol

(8S,13S,14S,17R)-17-Acetyl-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one - 14340-01-3

CAS No. 14340-01-3
Product Name (8S,13S,14S,17R)-17-Acetyl-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
Molecular Formula C20H26O3
Molecular Weight 314.4 g/mol
IUPAC Name (8S,13S,14S,17R)-17-acetyl-17-hydroxy-13-methyl-1,2,6,7,8,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-3-one
Standard InChI InChI=1S/C20H26O3/c1-12(21)20(23)10-8-18-17-5-3-13-11-14(22)4-6-15(13)16(17)7-9-19(18,20)2/h11,17-18,23H,3-10H2,1-2H3/t17-,18+,19+,20+/m1/s1
Standard InChIKey CRODSNSLNRWYAX-FYQPLNBISA-N
Isomeric SMILES CC(=O)[C@]1(CC[C@@H]2[C@@]1(CCC3=C4CCC(=O)C=C4CC[C@@H]23)C)O
SMILES CC(=O)C1(CCC2C1(CCC3=C4CCC(=O)C=C4CCC23)C)O
Canonical SMILES CC(=O)C1(CCC2C1(CCC3=C4CCC(=O)C=C4CCC23)C)O
Synonyms Gestadene; 17-Hydroxy-19-norpregna-4,9-diene-3,20-dione
PubChem Compound 15085866
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19